3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol

• IUPAC Name: 3-[(3,3-dimethylbutylamino)methyl]oxolan-3-ol
• InChI: InChI=1S/C11H23NO2/c1-10(2,3)4-6-12-8-11(13)5-7-14-9-11/h12-13H,4-9H2,1-3H3
• InChI Key: JTNYMDXMSKJDMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCNCC1(CCOC1)O
• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol

Description

3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol is an organic compound with a complex structure that includes an oxolane ring and a dimethylbutylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol typically involves the reaction of 3,3-dimethylbutylamine with an oxolane derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of ketones or aldehydes, while reduction may result in the formation of alcohols or amines.

Scientific Research Applications

3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in studies related to cellular processes and biochemical pathways.

Industry: It can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to changes in cellular processes and biochemical reactions. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-[(3,3-Dimethylbutylamino)methyl]oxolan-3-ol include:

• 3,3-Dimethylbutylamine
• 3,3-Dimethylbutane-2-ol
• 3,3-Dimethyl-2-butanol

Uniqueness

What sets this compound apart from similar compounds is its unique structure, which includes both an oxolane ring and a dimethylbutylamino group. This combination of functional groups gives the compound distinct chemical and biological properties, making it valuable for specific applications in research and industry.